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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

bacterial isolates to ampicillin-sulbactam. The methodologies outlined are based on established

standards from regulatory bodies such as the Clinical and Laboratory Standards Institute

(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Ampicillin-sulbactam is a combination antimicrobial agent consisting of the β-lactam antibiotic

ampicillin and the β-lactamase inhibitor sulbactam. Sulbactam's primary role is to inactivate β-

lactamase enzymes produced by some bacteria, thereby restoring ampicillin's antibacterial

activity. Accurate susceptibility testing is crucial for appropriate clinical use and for monitoring

the emergence of resistance.
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The following tables summarize the minimum inhibitory concentration (MIC) and disk diffusion

zone diameter breakpoints for ampicillin-sulbactam against various organisms. It is

recommended to use a 2:1 ratio of ampicillin to sulbactam for susceptibility testing to ensure

accurate recognition of its spectrum of activity.[1][2]

Table 1: CLSI MIC Breakpoints (µg/mL) for Ampicillin-Sulbactam

Organism Susceptible (S) Intermediate (I) Resistant (R)

Enterobacteriaceae ≤8/4 16/8 ≥32/16

Acinetobacter

baumannii
≤8/4 16/8 ≥32/16

Haemophilus

influenzae
≤8/4 - -

Staphylococcus spp. ≤8/4 - -

Anaerobes ≤8/4 16/8 ≥32/16

Non-enteric gram-

negative bacilli
≤8/4 - -

Branhamella

catarrhalis
≤8/4 - -

Note: For enterococci, streptococci, and Listeria monocytogenes, the ampicillin MIC alone can

be used to predict susceptibility to ampicillin-sulbactam based on NCCLS (now CLSI) criteria.

[1][2]

Table 2: CLSI Disk Diffusion Zone Diameter Breakpoints (mm) for Ampicillin-Sulbactam (10/10

µg disk)
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Organism Susceptible (S) Intermediate (I) Resistant (R)

Enterobacteriaceae ≥15 12-14 ≤11

Acinetobacter spp. ≥15 12-14 ≤11

Staphylococcus spp. ≥15 12-14 ≤11

Haemophilus spp. ≥20 - ≤19

Table 3: EUCAST Proposed Rapid AST (RAST) Disk Diffusion Breakpoints (mm) for Ampicillin-

Sulbactam (Read at 6 hours)

Organism Susceptible (S)
Area of Technical
Uncertainty (ATU)

Resistant (R)

Escherichia coli ≥15 12-14 ≤12

Klebsiella

pneumoniae
≥13 12 ≤12

Source: Proposed breakpoints for Rapid Antimicrobial Susceptibility Testing (RAST) directly

from positive blood cultures.[3][4][5]

Table 4: Quality Control (QC) Strains and Expected Ranges
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Quality Control
Strain

Method

Ampicillin-
Sulbactam
Concentration/Disk
Content

Expected MIC
Range (µg/mL) or
Zone Diameter
(mm)

Escherichia coli

ATCC® 35218
Broth Microdilution 2:1 ratio 4/2 - 16/8

Klebsiella

pneumoniae ATCC®

700603

Broth Microdilution 2:1 ratio 16/8 - 64/32

Escherichia coli

ATCC® 25922
Disk Diffusion 10/10 µg 17 - 22 mm

Staphylococcus

aureus ATCC® 25923
Disk Diffusion 10/10 µg 29 - 37 mm

Haemophilus

influenzae ATCC®

49247

Disk Diffusion 10/10 µg 13 - 21 mm

Note: QC ranges should be verified against the latest CLSI or EUCAST documents.

Experimental Protocols
Protocol 1: Broth Microdilution Susceptibility Testing
This method determines the Minimum Inhibitory Concentration (MIC) of ampicillin-sulbactam in

a liquid medium.

Materials:

Ampicillin and Sulbactam analytical grade powders

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Quality control (QC) strains (e.g., E. coli ATCC® 35218)
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Clinical bacterial isolates

0.5 McFarland turbidity standard

Sterile saline or water

Incubator (35°C ± 2°C)

Micropipettes and sterile tips

Procedure:

Antimicrobial Stock Solution Preparation:

Prepare separate stock solutions of ampicillin and sulbactam.

For a 2:1 ratio, prepare working solutions where the ampicillin concentration is consistently

double that of sulbactam.[6]

Microtiter Plate Preparation:

Perform serial twofold dilutions of the ampicillin-sulbactam combination in CAMHB within

the microtiter plates.[6]

Each well should contain 100 µL of the diluted antimicrobial solution.[6]

Include a growth control well (CAMHB without antibiotic) and a sterility control well

(uninoculated CAMHB).

Inoculum Preparation:

From a fresh (18-24 hour) agar plate, select several well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard

(approximately 1-2 x 10⁸ CFU/mL).[6][7]
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Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum

concentration of approximately 5 x 10⁵ CFU/mL in each well.[6]

Inoculation and Incubation:

Inoculate each well (except the sterility control) with the standardized bacterial

suspension.

Cover the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[6][7]

Reading and Interpretation:

Following incubation, visually inspect the plates for bacterial growth.

The MIC is the lowest concentration of ampicillin-sulbactam that shows no visible growth.
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Fig 1. Broth Microdilution Workflow

Protocol 2: Disk Diffusion (Kirby-Bauer) Susceptibility
Testing
This method assesses the susceptibility of bacteria to ampicillin-sulbactam by measuring the

diameter of the zone of growth inhibition around a drug-impregnated disk.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sulbactam_Susceptibility_Testing_via_Broth_Microdilution.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sulbactam_Susceptibility_Testing_via_Broth_Microdilution.pdf
https://www.liofilchem.com/images/prodotti-usa/FDA-MTS-AMS.pdf
https://www.benchchem.com/product/b1218523/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ampicillin-sulbactam-in-vitro-susceptibility-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ampicillin-sulbactam disks (10/10 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)[8]

QC strains (e.g., E. coli ATCC® 25922)

Clinical bacterial isolates

0.5 McFarland turbidity standard

Sterile saline

Sterile cotton swabs

Incubator (35°C ± 2°C)

Ruler or caliper

Procedure:

Inoculum Preparation:

Prepare an inoculum suspension in sterile saline with a turbidity equivalent to a 0.5

McFarland standard.[8]

Plate Inoculation:

Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum

and remove excess fluid by pressing it against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure confluent

growth.[9]

Allow the plate to dry for 5-15 minutes with the lid in place.[8][9]

Disk Application:

Aseptically apply the ampicillin-sulbactam disk to the surface of the inoculated agar.[9]
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Ensure the disk is in firm contact with the agar.

Place disks at least 24 mm apart.[9]

Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[8][9]

Reading and Interpretation:

After incubation, measure the diameter of the zone of complete growth inhibition to the

nearest millimeter.

Interpret the results as susceptible, intermediate, or resistant based on the zone diameter

breakpoints in Table 2.
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Fig 2. Disk Diffusion Workflow

Protocol 3: Gradient Diffusion Susceptibility Testing
This method utilizes a strip with a predefined gradient of ampicillin-sulbactam concentrations to

determine the MIC.

Materials:

Ampicillin-sulbactam gradient diffusion strips (e.g., Etest®, MTS™)[7][10]

Mueller-Hinton Agar (MHA) plates

QC strains
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Clinical bacterial isolates

0.5 McFarland turbidity standard

Sterile saline

Sterile cotton swabs

Incubator (35°C ± 2°C)

Procedure:

Plate Inoculation:

Prepare a standardized inoculum and inoculate the MHA plate as described in the Disk

Diffusion protocol to achieve a confluent lawn of growth.[10][11]

Allow the agar surface to dry for 5-15 minutes.[12]

Strip Application:

Aseptically apply the ampicillin-sulbactam gradient strip to the agar surface with the MIC

scale facing upwards.

Ensure the entire length of the strip is in contact with the agar.

Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.[7][12]

Reading and Interpretation:

After incubation, an elliptical zone of inhibition will form around the strip.[10][11]

Read the MIC value at the point where the edge of the inhibition ellipse intersects the MIC

scale on the strip.[7][10]

If the intersection falls between two-fold dilutions, round up to the next highest value.[7]
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Interpret the MIC based on the breakpoints provided in Table 1.
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Fig 3. Gradient Diffusion Workflow

Logical Relationship: Interpretation of Susceptibility
Results
The final step in all protocols is the categorization of the bacterial isolate based on the

quantitative result (MIC or zone diameter). This interpretation guides clinical decisions and

surveillance efforts.
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Obtain Quantitative Result
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therapeutic success
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Uncertain therapeutic outcome;
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therapeutic failure
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Fig 4. Interpretation of Results Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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